Cas no 901273-40-3 (1-(4-Fluorobenzenesulfonyl)-1,4-diazepane)

• Product Name: 1-(4-Fluorobenzenesulfonyl)-1,4-diazepane
• CAS No: 901273-40-3
• MF: C₁₁H₁₅FN₂O₂S
• MW: 258.312404870987
• MDL: MFCD07364370
• CID: 2950519
• PubChem ID: 7131701
• Update Time: 2025-04-21

1-(4-Fluorobenzenesulfonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(4-氟苯磺酰基)高哌嗪
• 1-(4-Fluorophenylsulfonyl)homopiperazine;
• 1-(4-fluorobenzenesulfonyl)-1,4-diazepane
• 1-(4-fluorophenyl)sulfonyl-1,4-diazepane
• 1-(4-Fluorophenylsulfonyl)homopiperazine
• BLB27340
• STL227782
• 1-(4-Fluorophenylsulfonyl)-[1,4]diazepane
• 1-[(4-fluorophenyl)sulfonyl]-1,4-diazepane
• EN300-35095
• G28230
• CHEMBL1739927
• CS-0246976
• AKOS000269678
• 901273-40-3
• MFCD07364370
• 1-(4-Fluorobenzenesulfonyl)-1,4-diazepane

• MDL： MFCD07364370
• Inchi： 1S/C11H15FN2O2S/c12-10-2-4-11(5-3-10)17(15,16)14-8-1-6-13-7-9-14/h2-5,13H,1,6-9H2
• InChI Key： YRDIFWYHRMGHLI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCNCCC1)(=O)=O

Computed Properties

• Exact Mass: 258.08400
• Monoisotopic Mass: 258.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.8

Experimental Properties

• PSA: 57.79000
• LogP: 2.15720